Cas no 2098079-61-7 (2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2098079-61-7
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 6128013
• PubChem ID: 121213788
• Update Time: 2025-10-18

2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde
• 1H-Pyrazole-4-acetaldehyde, 1-(cyclopropylmethyl)-3-(2-thienyl)-
• 2098079-61-7
• 2-[1-(cyclopropylmethyl)-3-thiophen-2-ylpyrazol-4-yl]acetaldehyde
• AKOS026724260
• F2198-5479

• Inchi： 1S/C13H14N2OS/c16-6-5-11-9-15(8-10-3-4-10)14-13(11)12-2-1-7-17-12/h1-2,6-7,9-10H,3-5,8H2
• InChI Key： WQWJHUFYGXDYBR-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=C(CC=O)C(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 422.5±40.0 °C(Predicted)
• pka: 1.19±0.10(Predicted)

Additional information on 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde

Introduction to 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098079-61-7)

2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098079-61-7) is a novel organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structural features of this compound, particularly the presence of a thiophene ring and a cyclopropylmethyl group, make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde is characterized by a pyrazole core with a thiophene substituent and a cyclopropylmethyl group. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its electron-donating properties and its ability to enhance the lipophilicity of the molecule. The cyclopropylmethyl group, on the other hand, adds steric bulk and influences the conformational flexibility of the molecule. These structural elements collectively contribute to the compound's unique pharmacological profile.

Recent studies have highlighted the potential of 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to have significant analgesic effects, making it a potential candidate for the treatment of chronic pain conditions.

In another study conducted by researchers at the University of California, the compound was found to possess antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This finding is particularly significant in light of the growing global concern over antibiotic resistance.

The synthesis of 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde has been extensively studied, with several efficient routes being reported in the literature. One common approach involves the condensation of 3-thiophenecarbaldehyde with cyclopropylmethylamine followed by cyclization with hydrazine hydrate. This method yields high purity products and can be easily scaled up for industrial production.

The pharmacokinetic properties of 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, making it suitable for oral administration in therapeutic settings. However, further research is needed to optimize its pharmacokinetic profile and to explore potential drug-drug interactions.

In terms of safety and toxicity, preliminary studies indicate that 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are essential before it can be advanced to clinical trials. Preclinical studies are currently underway to assess its toxicity profile and to identify any potential side effects.

The potential applications of 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde are diverse and promising. In addition to its anti-inflammatory and analgesic properties, it may also find use in the treatment of infectious diseases due to its antimicrobial activity. Furthermore, ongoing research is exploring its potential as a lead compound for developing new drugs targeting specific disease pathways.

In conclusion, 2-(1-(cyclopropylmethyl)-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2098079-61-7) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development and clinical evaluation. As research continues to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.